Cas no 1806197-93-2 (Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806197-93-2
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4835576
• Update Time: 2025-11-07

Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H9F3INO4/c1-3-18-9(16)5-4-15-8(14)7(17-2)6(5)19-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： FNAMJDARWKFSLT-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C(=O)OCC)C=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-5-carboxylate (CAS No. 1806197-93-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-5-carboxylate, identified by its CAS number 1806197-93-2, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising an iodine substituent, methoxy and trifluoromethoxy groups on a pyridine ring, and a carboxylate ester moiety, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure imparts distinct chemical properties that facilitate its use in organic synthesis. The presence of the iodine atom at the 2-position allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxy and trifluoromethoxy groups introduce both electronic and steric effects, influencing reactivity and selectivity in subsequent transformations.

In recent years, Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-5-carboxylate has been employed in the development of novel therapeutic agents. For instance, its application in the synthesis of kinase inhibitors has been explored due to the ability of pyridine derivatives to modulate enzyme activity. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred choice in drug design.

Moreover, this compound has found utility in the preparation of antiviral and anticancer agents. The pyridine core is a common pharmacophore in many drugs targeting viral proteases and kinases. Researchers have leveraged the reactivity of Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-5-carboxylate to develop novel scaffolds with improved pharmacological properties. Recent studies have demonstrated its role in generating lead compounds that exhibit potent activity against various diseases.

The ester functionality at the 5-position of the pyridine ring provides an additional handle for further derivatization. This allows chemists to introduce diverse substituents through ester hydrolysis or transesterification reactions, enabling the creation of libraries of compounds for high-throughput screening. Such flexibility is crucial in drug discovery pipelines where rapid access to structurally diverse molecules is essential.

The compound's stability under various reaction conditions makes it a reliable choice for synthetic chemists. It remains robust during palladium-catalyzed reactions, allowing for multiple steps to be performed without significant degradation. This stability is particularly important in multi-step syntheses where maintaining the integrity of intermediates is critical.

In conclusion, Ethyl 2-iodo-3-methoxy-4-trifluoromethoxypyridine-5-carboxylate (CAS No. 1806197-93-2) is a versatile intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable its use in constructing complex molecules for therapeutic development. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.